![molecular formula C7H12N2O B8684190 [3-(propan-2-yl)-1H-pyrazol-1-yl]methanol](/img/structure/B8684190.png)
[3-(propan-2-yl)-1H-pyrazol-1-yl]methanol
Cat. No. B8684190
M. Wt: 140.18 g/mol
InChI Key: FOHPPRAYDJDVNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07541374B2
Procedure details
The mixture of 1.15 g of 3-i-propyl-1H-pyrazole, 0.94 g of paraformaldehyde and 0.14 g of triethylamine was stirred at 130° C. for 7 hours. After the reaction mixture was cooled to room temperature, acetone was added to the reaction mixture. The mixture was filtered. The filterate was concentrated under reduced pressure. Hexane was added to the residue, and then crystalline was formed. The crystalline was collected to obtain 1.28 g of 3-i-propyl-1H-pyrazole-1-ylmethanol.
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:4]1[CH:8]=[CH:7][NH:6][N:5]=1)([CH3:3])[CH3:2].[CH2:9]=[O:10].C(N(CC)CC)C>CC(C)=O>[CH:1]([C:4]1[CH:8]=[CH:7][N:6]([CH2:9][OH:10])[N:5]=1)([CH3:3])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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1.15 g
|
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Type
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reactant
|
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Smiles
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C(C)(C)C1=NNC=C1
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Name
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|
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Quantity
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0.94 g
|
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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0.14 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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130 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 130° C. for 7 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After the reaction mixture was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filterate was concentrated under reduced pressure
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ADDITION
|
Type
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ADDITION
|
|
Details
|
Hexane was added to the residue
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
crystalline was formed
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The crystalline was collected
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Outcomes
Product
Details
Reaction Time |
7 h |
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Name
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|
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Type
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product
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|
Smiles
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C(C)(C)C1=NN(C=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.28 g | |
| YIELD: CALCULATEDPERCENTYIELD | 87.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
